Cas no 84632-59-7 (Pigment Orange 73)

Pigment Orange 73 Properties

Names and Identifiers

• Pigment Orange 73
• C.I. 561170
• 3,6-Bis(4-tert-butylphenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• Pyrrolo3,4-cpyrrole-1,4-dione, 3,6-bis4-(1,1-dimethylethyl)phenyl-2,5-dihydro-
• 3,6-bis(4-tert-butylphenyl)-1,2,4,5-tetrahydropyrrolo<3,4-c>pyrrole-1,4-dione
• 3,6-Bis(4-tert-butylphenyl)-2,5-dihydropyrrolo<3,4-c>pyrrol-1,4-dion
• 3,6-Bis[4-(1,1-dimethylethyl)phenyl]-2,5-di-hydropyrrolo[3,4-c]pyrrole-1,4-di-one
• 3,6-di(4-tert-butylphenyl)-pyrrolo[3,4-c]pyrrol-1,4-dione
• C.I. Pigment Orange 73
• 84632-59-7
• 3,6-Bis(4-(tert-butyl)phenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• SCHEMBL813593
• DTXSID601020021
• SCHEMBL23064861
• Oprea1_229895
• NS00077692
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 3,6-bis[4-(1,1-dimethylethyl)phenyl]-2,5-dihydro-
• +Expand

• InChIKey： WKDXGFAVUSYQON-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H28N2O2/c1-25(2,3)17-11-7-15(8-12-17)21-19-20(24(30)27-21)22(28-23(19)29)16-9-13-18(14-10-16)26(4,5)6/h7-14H,1-6H3,(H,27,30)(H,28,29)
• SMILES： CC(C1C=CC(C2NC(=O)C3=C(C4C=CC(C(C)(C)C)=CC=4)NC(=O)C=23)=CC=1)(C)C

Computed Properties

• Exact Mass: 400.21500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 400.215078140g/mol
• Heavy Atom Count: 30
• Complexity: 670
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• LogP: 5.53480
• PSA: 65.72000
• Color/Form: Orange powder
• Density: 1.19